Cas no 514800-80-7 (4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid)
4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with chloro, methyl, and carboxylic acid functional groups. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The chloro and carboxylic acid groups enhance reactivity, facilitating further derivatization, while the dimethyl substitution contributes to stability. Its well-defined molecular architecture makes it valuable for constructing complex heterocyclic systems. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Suitable for controlled reactions, it is often employed in the development of biologically active molecules.
514800-80-7 structure
Product Name:4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid
CAS No:514800-80-7
MF:C6H7ClN2O2
MW:174.584980249405
MDL:MFCD02253705
CID:1074385
PubChem ID:4585644
Update Time:2025-05-27
4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid
- 514800-80-7
- 4-chloro-1,5-dimethyl-1 h-pyrazole-3-carboxylic acid, AldrichCPR
- 1H-pyrazole-3-carboxylic acid, 4-chloro-1,5-dimethyl-
- ALBB-014298
- DB-099868
- 4-chloro-1,5-dimethylpyrazole-3-carboxylic acid
- STK315876
- F2169-0648
- EN300-83507
- F53504
- CS-0134553
- SCHEMBL8308094
- CHEMBL5174741
- 4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid(SALTDATA: FREE)
- 4-chloro-1,5-dimethyl-1 h-pyrazole-3-carboxylic acid
- Z275169862
- MFCD02253705
- AKOS000304204
- 4-CHLORO-1,5-DIMETHYL-1H-PYRAZOLE-3-CARBOXYLICACID
- 4-chloro-1,5-dimethyl-pyrazole-3-carboxylic Acid
- LS-04506
-
- MDL: MFCD02253705
- Inchi: 1S/C6H7ClN2O2/c1-3-4(7)5(6(10)11)8-9(3)2/h1-2H3,(H,10,11)
- InChI Key: MBPORVLOAPWZHK-UHFFFAOYSA-N
- SMILES: ClC1C(C(=O)O)=NN(C)C=1C
Computed Properties
- Exact Mass: 174.0196052g/mol
- Monoisotopic Mass: 174.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 55.1Ų
4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 028243-250mg |
4-Chloro-1,5-dimethyl-1 H -pyrazole-3-carboxylic acid |
514800-80-7 | 95% | 250mg |
£80.00 | 2022-03-01 | |
| Fluorochem | 028243-1g |
4-Chloro-1,5-dimethyl-1 H -pyrazole-3-carboxylic acid |
514800-80-7 | 95% | 1g |
£144.00 | 2022-03-01 | |
| Fluorochem | 028243-5g |
4-Chloro-1,5-dimethyl-1 H -pyrazole-3-carboxylic acid |
514800-80-7 | 95% | 5g |
£391.00 | 2022-03-01 | |
| Chemenu | CM275771-1g |
4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid |
514800-80-7 | 95+% | 1g |
$103 | 2021-08-18 | |
| Chemenu | CM275771-5g |
4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid |
514800-80-7 | 95+% | 5g |
$399 | 2021-08-18 | |
| TRC | T776290-100mg |
4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid |
514800-80-7 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T776290-500mg |
4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid |
514800-80-7 | 500mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T776290-1g |
4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid |
514800-80-7 | 1g |
$ 135.00 | 2022-06-02 | ||
| Chemenu | CM275771-1g |
4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid |
514800-80-7 | 95%+ | 1g |
$65 | 2023-02-02 | |
| Chemenu | CM275771-5g |
4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid |
514800-80-7 | 95%+ | 5g |
$220 | 2023-02-02 |
4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:514800-80-7)4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid
Order Number:A1164149
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:20
Price ($):193.0
Email:sales@amadischem.com
4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:514800-80-7)4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid
Purity:99%
Quantity:5g
Price ($):193.0